Cas no 1160936-52-6 (1-(5-Bromo-3-fluoropyridin-2-yl)ethanone)
1160936-52-6 structure
Product Name:1-(5-Bromo-3-fluoropyridin-2-yl)ethanone
CAS No:1160936-52-6
MF:C7H5BrFNO
MW:218.023104429245
MDL:MFCD13689180
CID:1072232
PubChem ID:49761582
Update Time:2025-04-20
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Bromo-3-fluoropyridin-2-yl)ethanone
- 1-(5-bromo-3-fluoropyridine-2-yl)ethanone
- Z1269182514
- 1-(5-Bromo-3-fluoro-2-pyridyl)ethanone
- SY147940
- DA-18749
- AS-42194
- Ethanone, 1-(5-bromo-3-fluoro-2-pyridinyl)-
- AKOS015834434
- 1160936-52-6
- EN300-125267
- 1-(5-Bromo-3-fluoropyridin-2-yl)ethanone, AldrichCPR
- CS-0144055
- SCHEMBL10081962
- DTXSID70678396
- 1-(5-Bromo-3-fluoropyridin-2-yl)ethan-1-one
- CHEMBL4590129
- MFCD13689180
-
- MDL: MFCD13689180
- Inchi: 1S/C7H5BrFNO/c1-4(11)7-6(9)2-5(8)3-10-7/h2-3H,1H3
- InChI Key: UJKOXVSYARTOMX-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(C)=O)C(=C1)F
Computed Properties
- Exact Mass: 216.95400
- Monoisotopic Mass: 216.95385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96000
- LogP: 2.18580
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Category Code: 22
-
Hazardous Material Identification:
- HazardClass:IRRITANT
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029182512-5g |
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone |
1160936-52-6 | 95% | 5g |
$1865.16 | 2023-09-04 | |
| Alichem | A029182512-10g |
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone |
1160936-52-6 | 95% | 10g |
$1969.80 | 2023-09-04 | |
| Alichem | A029182512-25g |
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone |
1160936-52-6 | 95% | 25g |
$3484.00 | 2023-09-04 | |
| TRC | B693398-25mg |
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone |
1160936-52-6 | 25mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B693398-50mg |
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone |
1160936-52-6 | 50mg |
$ 161.00 | 2023-04-18 | ||
| TRC | B693398-100mg |
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone |
1160936-52-6 | 100mg |
$ 253.00 | 2023-04-18 | ||
| TRC | B693398-250mg |
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone |
1160936-52-6 | 250mg |
$ 437.00 | 2023-04-18 | ||
| Chemenu | CM302839-1g |
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone |
1160936-52-6 | 95% | 1g |
$468 | 2021-08-18 | |
| abcr | AB316941-1 g |
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone, 95%; . |
1160936-52-6 | 95% | 1g |
€722.00 | 2023-06-21 | |
| Chemenu | CM302839-1g |
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone |
1160936-52-6 | 95% | 1g |
$468 | 2022-06-14 |
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
1160936-52-6 (1-(5-Bromo-3-fluoropyridin-2-yl)ethanone) Related Products
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